![molecular formula C10H11F2NO B1493632 trans-2-[(2,5-Difluorophenyl)amino]cyclobutan-1-ol CAS No. 2164704-78-1](/img/structure/B1493632.png)
trans-2-[(2,5-Difluorophenyl)amino]cyclobutan-1-ol
Overview
Description
Synthesis Analysis
The synthesis of such compounds often involves the use of bicyclobutanes, which are among the most highly strained isolable organic compounds. Their associated low activation barriers to reactivity make them intriguing building-blocks in organic chemistry . Numerous creative synthetic strategies exploiting their heightened reactivity have been presented, and these discoveries have often gone hand-in-hand with the development of more practical routes for their synthesis .Molecular Structure Analysis
The molecular structure of trans-2-[(2,5-Difluorophenyl)amino]cyclobutan-1-ol consists of a cyclobutane ring, which is one of the smallest fused hydrocarbons and has intrigued generations of chemists for over 100 years . Its molecular structure, with bond angles and orbital hybridizations far from those usually encountered in unstrained hydrocarbon molecules, provided the initial challenge—how to prepare such a highly distorted and strained structure .Chemical Reactions Analysis
Bicyclobutanes, like the cyclobutane ring in this compound, have a proclivity as strain-release reagents through their weak central C–C bond. This has been harnessed in a variety of addition, rearrangement, and insertion reactions, providing rapid access to a rich tapestry of complex molecular scaffolds .Scientific Research Applications
Trans-2-[(2,5-Difluorophenyl)amino]cyclobutan-1-ol has been used in a variety of scientific research applications, including organic synthesis, drug discovery, and medical diagnostics. In organic synthesis, it is used as a building block for the synthesis of more complex molecules. In drug discovery, it has been used as an intermediate for the synthesis of novel therapeutic agents. In medical diagnostics, it has been used as a marker for the detection of specific proteins and other molecules.
Mechanism of Action
The exact mechanism of action of trans-2-[(2,5-Difluorophenyl)amino]cyclobutan-1-ol is still not fully understood. However, it is believed to interact with a variety of biological targets, including enzymes, receptors, and ion channels. It is thought to act as an agonist at some targets, and an antagonist at others, depending on the specific target and the concentration of the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are largely unknown. However, some studies have suggested that it may have anti-inflammatory, antioxidant, and anti-cancer properties. It has also been shown to inhibit the growth of certain types of bacteria and fungi.
Advantages and Limitations for Lab Experiments
There are several advantages to using trans-2-[(2,5-Difluorophenyl)amino]cyclobutan-1-ol in laboratory experiments. It is a relatively small molecule, making it easy to handle and manipulate. It is also relatively stable in aqueous solutions, making it suitable for use in a variety of applications. However, it is also highly reactive, making it difficult to store and handle in large quantities.
Future Directions
There are a number of potential future applications for trans-2-[(2,5-Difluorophenyl)amino]cyclobutan-1-ol. It could be used as a drug delivery vehicle, or as a building block for the synthesis of more complex molecules. It could also be used in medical diagnostics, as a marker for the detection of specific proteins and other molecules. Additionally, further research into its biochemical and physiological effects could lead to new therapeutic agents and treatments.
properties
IUPAC Name |
(1R,2R)-2-(2,5-difluoroanilino)cyclobutan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11F2NO/c11-6-1-2-7(12)9(5-6)13-8-3-4-10(8)14/h1-2,5,8,10,13-14H,3-4H2/t8-,10-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNEJERMUKHETRF-PSASIEDQSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1NC2=C(C=CC(=C2)F)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H]([C@@H]1NC2=C(C=CC(=C2)F)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11F2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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